Cas no 2034280-26-5 (3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile)

• Product Name: 3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile
• CAS No: 2034280-26-5
• MF: C₁₈H₁₇N₇O
• MW: 347.373882055283
• CID: 5551230
• PubChem ID: 91818623
• Update Time: 2025-06-08

3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS025327891
• 2034280-26-5
• 3-[4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazine-1-carbonyl]benzonitrile
• 3-(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazine-1-carbonyl)benzonitrile
• F6524-1216
• 3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile

• Inchi： 1S/C18H17N7O/c1-13-21-22-17-16(20-5-6-25(13)17)23-7-9-24(10-8-23)18(26)15-4-2-3-14(11-15)12-19/h2-6,11H,7-10H2,1H3
• InChI Key： NMEWJHQJECJOLC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)N1CCN(C2C3=NN=C(C)N3C=CN=2)CC1

Computed Properties

• Exact Mass: 347.14945819g/mol
• Monoisotopic Mass: 347.14945819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.4Ų

Additional information on 3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile

Introduction to 3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile (CAS No. 2034280-26-5)

3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile, with the CAS number 2034280-26-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known as triazolopyrazines, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a benzonitrile moiety and a piperazine ring substituted with a 3-methyl-[1,2,4]triazolo[4,3-a]pyrazine group, making it a promising candidate for various therapeutic applications.

The synthesis of 3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile typically involves multistep reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, enabling researchers to explore its properties in greater detail. One notable synthetic route involves the coupling of a piperazine derivative with a triazolopyrazine precursor using modern coupling reagents such as HATU or EDC·HCl in the presence of a base like DIPEA.

In terms of its biological activity, 3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in disease pathways. For instance, it has been reported to act as an inhibitor of the Janus kinase (JAK) family of enzymes, which are key players in signaling pathways associated with inflammation and immune responses. This property makes it a potential candidate for the treatment of autoimmune disorders and certain types of cancer.

Moreover, studies have also explored the compound's ability to modulate other important biological targets. For example, it has been found to interact with G protein-coupled receptors (GPCRs), which are crucial for many physiological processes and are often targeted by drugs for conditions such as cardiovascular diseases and neurological disorders. The binding affinity and selectivity of 3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile to these receptors have been evaluated using advanced techniques such as surface plasmon resonance (SPR) and molecular docking simulations.

The pharmacokinetic properties of 3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile have also been extensively studied. These properties are critical for determining the compound's suitability for further development as a therapeutic agent. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in animal models. Additionally, its stability under various physiological conditions has been assessed to ensure its reliability as a drug candidate.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile is still in the early stages of clinical testing, preliminary results from phase I trials have shown promising outcomes. These trials have focused on assessing the compound's safety profile and determining optimal dosing regimens. The data collected from these trials will be crucial for guiding future phases of clinical development.

The potential therapeutic applications of 3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile are diverse and span multiple disease areas. Its ability to target key signaling pathways involved in inflammation and immune responses makes it particularly relevant for treating autoimmune disorders such as rheumatoid arthritis and multiple sclerosis. Additionally, its inhibitory effects on JAK enzymes suggest potential applications in oncology for treating hematological malignancies like leukemia and lymphoma.

Beyond its direct therapeutic effects, 3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile may also serve as a valuable tool for understanding disease mechanisms at a molecular level. By studying its interactions with specific targets and pathways, researchers can gain insights into the underlying biology of various diseases. This knowledge can inform the development of more targeted and effective therapies in the future.

In conclusion, 3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)benzonitrile (CAS No. 2034280-26-5) is a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more data from preclinical studies and clinical trials become available, it is likely that this compound will continue to be at the forefront of efforts to develop new treatments for a range of diseases.